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Compound of Interest

Compound Name: 3-Bromo-2-fluoropyridine

Cat. No.: B1273648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for 3-Bromo-2-fluoropyridine. The information is intended

to support researchers, scientists, and professionals in drug development in ensuring the

integrity and reliability of this important chemical intermediate. While specific quantitative

stability studies on 3-Bromo-2-fluoropyridine are not extensively available in the public

domain, this guide synthesizes the existing knowledge from safety data sheets, supplier

information, and general principles of chemical stability for halogenated pyridines.

Core Chemical Properties and Stability Profile
3-Bromo-2-fluoropyridine is a halogenated pyridine derivative recognized for its utility as a

building block in the synthesis of pharmaceuticals and agrochemicals. Its chemical structure,

featuring both a bromine and a fluorine atom on the pyridine ring, influences its reactivity and

stability. The presence of the fluorine atom is suggested to enhance the molecule's overall

stability. However, the carbon-bromine bond can be susceptible to cleavage under certain

conditions, making proper handling and storage crucial.

The compound is generally considered stable under normal laboratory conditions. However,

exposure to certain environmental factors can lead to degradation.
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Parameter Value Source/Comment

Appearance
Colorless to light yellow liquid

or white solid
Supplier Data

Molecular Formula C5H3BrFN ---

Molecular Weight 175.99 g/mol ---

Boiling Point ~184-186 °C Supplier Data

Flash Point ~74 °C Supplier Data

General Stability
Stable under recommended

storage conditions.
Supplier Data

Sensitivity
Sensitive to moisture, light,

and heat.

Inferred from storage

recommendations

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases.
Safety Data Sheets

Recommended Storage and Handling Workflow
To maintain the quality and prevent degradation of 3-Bromo-2-fluoropyridine, a systematic

approach to its storage and handling is essential. The following workflow diagram outlines the

recommended procedures from receiving the compound to its long-term storage.
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Workflow for Safe Handling and Storage of 3-Bromo-2-fluoropyridine

Receive Shipment

Inspect Container for Damage or Leaks

Quarantine and Report if Damaged

Damage Found

Log Compound into Inventory

No Damage

Transfer to Primary Storage Location

Store in a Cool, Dry, Dark Place
(e.g., 2-8°C Refrigerator)

Ensure Container is Tightly Sealed Retrieve for Use

Store Under an Inert Atmosphere (e.g., Argon or Nitrogen) Equilibrate to Room Temperature Before Opening

Handle in a Well-Ventilated Area (Fume Hood)

Use Appropriate Personal Protective Equipment (PPE)

Reseal Tightly and Purge with Inert Gas

Return to Storage
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Logical Framework for Stability Assessment

Compound Procurement
(3-Bromo-2-fluoropyridine)

Development of Stability-Indicating
Analytical Method (e.g., HPLC)

Method Validation
(ICH Q2(R1))

Forced Degradation Study

Stress Conditions:
- Acid Hydrolysis
- Base Hydrolysis

- Oxidation
- Thermal

- Photolytic

Analysis of Stressed Samples

Identification of Degradation Products
(e.g., LC-MS)

Establish Degradation Pathway

Define Stable Storage Conditions

Determine Retest Period / Shelf Life
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To cite this document: BenchChem. [3-Bromo-2-fluoropyridine: A Technical Guide to Stability
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273648#3-bromo-2-fluoropyridine-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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